1,1-Dibutyl-3-(2,4-dimethylphenyl)urea

• IUPAC Name: 1,1-dibutyl-3-(2,4-dimethylphenyl)urea
• InChI: InChI=1S/C17H28N2O/c1-5-7-11-19(12-8-6-2)17(20)18-16-10-9-14(3)13-15(16)4/h9-10,13H,5-8,11-12H2,1-4H3,(H,18,20)
• InChI Key: YDJQZYQGJJCDEA-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)C(=O)NC1=C(C=C(C=C1)C)C
• Molecular Formula: C17H28N2O
• DSSTOX Substance ID: DTXSID90403167
• Molecular Weight: 276.4 g/mol
• CAS No.: 86781-15-9

Description

1,1-Dibutyl-3-(2,4-dimethylphenyl)urea is an organic compound with the molecular formula C17H28N2O It is a urea derivative characterized by the presence of two butyl groups and a 2,4-dimethylphenyl group attached to the urea moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1-Dibutyl-3-(2,4-dimethylphenyl)urea typically involves the reaction of 2,4-dimethylphenyl isocyanate with dibutylamine. The reaction is carried out under controlled conditions, often in the presence of a solvent such as dichloromethane or toluene. The reaction proceeds via the formation of a carbamate intermediate, which subsequently rearranges to form the desired urea derivative.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to ensure high yield and purity of the product. The final product is typically purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

1,1-Dibutyl-3-(2,4-dimethylphenyl)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding urea derivatives with different oxidation states.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the butyl or phenyl groups are replaced by other substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as amines, alcohols, and thiols can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield urea derivatives with additional oxygen functionalities, while reduction may produce amine derivatives.

Scientific Research Applications

1,1-Dibutyl-3-(2,4-dimethylphenyl)urea has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 1,1-Dibutyl-3-(2,4-dimethylphenyl)urea involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1,1-Dibutyl-3-(3,4-dimethylphenyl)urea
• 1,1-Dibutyl-3-(2-ethyl-6-methylphenyl)urea
• 1,1-Dibutyl-3-(2-methoxyphenyl)urea

Uniqueness

1,1-Dibutyl-3-(2,4-dimethylphenyl)urea is unique due to its specific substitution pattern on the phenyl ring, which can influence its chemical reactivity and biological activity. The presence of the 2,4-dimethyl groups can affect the compound’s steric and electronic properties, making it distinct from other similar urea derivatives.

Synthesis routes and methods

Procedure details

A solution of 4.89 g. of 2,4-dimethylphenylisocyanate in 100 ml. of hexane is added to a solution of 3.48 g. of di(n-butyl)amine in 150 ml. of hexane and the solution is stirred at room temperature for 2 hours and then evaporated. The residual solid is recrystallized from pentane to yield 1,1-di-(n-butyl)-3-(2,4-dimethylphenyl)urea, m.p. 48°-50° C.